Journal Name:LWT - Food Science and Technology
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
A generalizable strategy for crosslinkable albumin-based hydrogels and application as potential anti-tumor nanoplatform
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1177/08853282231166489
Albumin-based hydrogels have emerged as promising nanoparticle systems for the effective delivery of hydrophobic anticancer drugs. Anti-cancer drugs often cause some adverse effects, such as toxici...
Detail
Liquid crystalline matrix-induced viscoelastic mechanical stimulation modulates activation and phenotypes of macrophage
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-03-14 , DOI: 10.1177/08853282221136580
Accumulating evidence indicates that the mechanical microenvironment exerts profound influences on inflammation and immune modulation, which are likely to be key factors in successful tissue regene...
Detail
Liposomal ATM siRNA delivery for enhancing triple-negaitive breast cancer immune checkpoint blockade therapy
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-04-04 , DOI: 10.1177/08853282231162111
Triple-negative breast cancer (TNBC), which accounts for 10%–20% of breast cancer cases, is characterized by a higher metastasis rate, higher recurrence risk, and worse prognosis. Traditional treat...
Detail
PLCL-TPU bi-layered artificial blood vessel with compliance matching to host vessel.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1177/08853282231188424
Compliance mismatch between the artificial blood vessel and the host vessel leads to abnormal hemodynamics and is a major mechanical trigger of intimal hyperplasia. Efforts have been made to achieve higher compliance of artificial blood vessels. However, the preparation of artificial blood vessels with compliance matching to host vessels has not been realized. A bi-layered artificial blood vessel was successfully prepared by dip-coating and electrospinning composite method using poly(L-Lactide-co-caprolactone) (PLCL) and thermoplastic poly(ether urethane) (TPU). In the case of a certain wall thickness (200 μm), thickness ratios of the PLCL inner layer (dip-coating method) and TPU outer layer (electrospinning method) were controlled at 0:1, 1:9, 3:7, 5:5, 7:3, and 1:0 respectively and the compliance, radial tensile properties, burst pressure, and suture retention strength were investigated. Results showed compliance value of the artificial blood vessel decreased with the increase of the thickness ratio, which suggested the compliance of the bi-layered artificial blood vessel can be regulated by adjusting the ratio of the inner and outer layer thicknesses. In the six different artificial blood vessels, the one with thickness ratio of 1:9 not only had high compliance (8.768 ± 0.393%/100 mmHg) but also can guarantee the other mechanical properties, such as the radial breaking strength (6.333 ± 0.689 N/mm), burst pressure (534.473 ± 20.899 mmHg), and suture retention strength (300.773 ± 9.351 cN). The proposed artificial blood vessel preparation method is expected to achieve compliance matching with the host vessel. It is beneficial for eliminating abnormal hemodynamics and reducing intimal hyperplasia.
Detail
Stromal vascular fraction gel promoted wound healing and peripheral nerve repair in diabetic rats via TLRs/MyD88/NF-κB signaling pathway.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-06-21 , DOI: 10.1177/08853282231179634
Diabetes mellitus (DM) contributes to impaired wound healing. This study was aimed to evaluate the effect of stromal vascular fraction (SVF) gel extracted from rats on diabetic ulcers wound healing and peripheral nerve repair. 60 Sprague Dawley (SD) rats were divided into 6 groups, including control, model, SVF-gel low dose (SVF-gel-L), SVF-gel high dose (SVF-gel-H), ST2825, and SVF-gel-H + CL075 groups. Wound closure rate was recorded. The histopathological changes and deposition change of collagen fibre were identified. The content of TNF-α, IL-1β, VEGF, and bFGF were detected. Immunohistochemical, immunofluorescence and western blot were employed to determine the protein expression. We identified SVF-gel could promoted wound healing, restored normal cutaneous structures of the wound, promoted collagen deposition, while diminished fibrosis and inflammation. In addition, SVF-gel promoted angiogenesis and peripheral nerve recovery, diminished the expression of TLRs/MyD88/NF-κB signaling pathway. However, the protective effect of SVF-gel could be revised by CL075 co-treatment. Furthermore, ST2825 also promoted wound healing, but its effect was lower than that with SVF-gel-H treatment. SVF gel promotes the healing of diabetic skin ulcer tissue and regeneration of damaged peripheral nerve, diminished inflammatory factor infiltration. The mechanism maybe related to suppress the activation of TLRs/MyD88/NF-κB signaling pathway.
Detail
Silk fibroin-hydroxyapatite scaffolds promote the proliferation of adipose-derived mesenchymal stem cells by activating the ERK signal
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1177/08853282231168730
Adipose-derived mesenchymal stem cell (Ad-MSC) with capacities of releasing trophic factors and chondrogenic differentiation was a promising candidate for tracheal reconstruction. Silk fibroin (SF)...
Detail
The fabrication and evaluation of silver nanoparticle-based keratin scaffolds
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-01-05 , DOI: 10.1177/08853282221150685
The biotoxicity caused by focus releasing of Ag, which associated with the Ag loading mode, is a problematic issue that need to be solved for practical utilization of the keratin based wound dressi...
Detail
Fabrication of antibacterial polydopamine-carboxymethyl cellulose-Ag nanoparticle hydrogel coating for urinary catheters
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-05-04 , DOI: 10.1177/08853282231173576
Urinary tract infections caused by catheter insertion are prevalent in hospital clinics, which can induce serious complications such as bacteriuria and sepsis, and even lead to patient death. The d...
Detail
Galactose-functionalized injectable thermosensitive microgels for target specific uptake in hepatoma cells.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-06-29 , DOI: 10.1177/08853282231184645
Microgels acts as a potential candidate for responsive composite materials, which has been favored by scientists because of its excellent colloid stability, easy integration, and most of their surface area can be used as support after modification. Specififically, microgels are fascinating capable of maintaining good biocompatibility and controlled-release in vivo and making the possible for applications in biomaterials and biomedicines. Besides, in the process of microgel synthesis, some targeting factors can be combined to achieve the purpose of cell targeting and uptake. Therefore, how to fundamentally design microgels is an urgent problem to be solved. In this study, we design and synthesize an injectable microgel P(DEGMA-co-OVNGal) that is made of 2-methyl-2-acrylate-2-(2-methoxy ethoxy) ethyl ester (DEGMA) and glycopolymer (OVNGal) that is thermoresponsive and contains galactose. When the content of crosslinking agent is regulated, the microgel will realize the transformation from sol to gel at the temperature around human body, causing the controlled release of the loaded drugs. With the increase of crosslinker content from 1% to 7%, the appearance of microgel changed from loose and ordered to compact and hard morphology, the swelling ratio of microgel decreased from 187% to 142%, and the phase volume transition temperature decreased from 29.2°C to 28°C. The results indicated that when the monomer ratio (DEGMA: OVNGal) increased from 2:1 to 40:1 with the amount of crosslinking agent at 1%, the particle size of microgel increased from 460 nm to 660 nm. In vitro released studies confirmed that the cumulative released DOX (doxorubicin, as a selected model drug) from the microgel can reach 50% after 7 days. Furthermore, in vitro experiments demonstrated that the injectable microgel P(DEGMA-co-OVNGal) can target HepG2 cells effectively and meantime dispalys excellent biocompatibility. Therefore, the injected microgels based on P(DEGMA-co-OVNGal) have the potential to serve as a robust and promising drug delivery carrier for targeted cancer therapy.
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not